5-bromo-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H20BrN3O2/c1-21(2)15(10-20-18(23)16-8-9-17(19)24-16)13-11-22(3)14-7-5-4-6-12(13)14/h4-9,11,15H,10H2,1-3H3,(H,20,23)
• InChI Key: JBIKMXRCCPFCIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC=C(O3)Br)N(C)C
• Molecular Formula: C18H20BrN3O2
• Molecular Weight: 390.3 g/mol

Description

5-bromo-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)furan-2-carboxamide is a chemical compound used in scientific research for its potential pharmacological properties.

Scientific Research Applications

Allosteric Modulation of Cannabinoid Receptor 1 (CB1)

• Research has shown that certain indole-2-carboxamides, closely related to the compound , are potent allosteric modulators for the cannabinoid type 1 receptor (CB1). These compounds, including derivatives like 5-chloro-N-(4-(dimethylamino)phenethyl)-3-propyl-1H-indole-2-carboxamide, have been found to significantly impact binding affinity and cooperativity to the CB1 receptor, influencing the receptor's response to cannabinoids (Khurana et al., 2014).

Anticancer Activity Targeting EGFR

• A series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives have been synthesized and evaluated for their anticancer activities. These compounds target the epidemal growth factor receptor (EGFR) and have shown promising results against various EGFR high-expressed cancer cell lines. One particular derivative exhibited potent anticancer activity and low toxicity against normal cells, suggesting potential use in cancer therapy (Zhang et al., 2017).

Antiprotozoal Agents

• Compounds structurally related to the given chemical have been synthesized as potential antiprotozoal agents. These compounds demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activity against protozoal infections, such as Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004).

Synthesis and Fluorescence Applications

• The compound has been used in the synthesis of highly fluorescent and water-soluble perylene bisimides. This application is significant in the field of fluorescence-based imaging and diagnostics (Boobalan et al., 2012).

Antimicrobial Activity

• New heterocyclic compounds derived from derivatives similar to the compound have shown significant antimicrobial activity. These compounds were effective against various strains of bacteria and fungi, demonstrating their potential as novel drugs for treating infections (Mageed et al., 2021).